molecular formula C7H4ClFN2 B1593105 4-Chloro-6-fluoro-1H-indazole CAS No. 885520-32-1

4-Chloro-6-fluoro-1H-indazole

Cat. No. B1593105
CAS RN: 885520-32-1
M. Wt: 170.57 g/mol
InChI Key: CIAYVQROVAHGDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Chloro-6-fluoro-1H-indazole (CFInd) is a heterocyclic compound that has recently gained attention in the scientific community due to its potential applications in a variety of fields. CFInd is a five-membered ring containing a chlorine atom and a fluorine atom, and is classified as an indazole. It is a colorless solid with a melting point of 180°C and has a molecular weight of 203.54 g/mol. CFInd has been studied for its potential applications in organic synthesis, drug discovery, and medicinal chemistry.

Scientific Research Applications

Medicinal Applications

Indazole-containing heterocyclic compounds, such as 4-Chloro-6-fluoro-1H-indazole, have a wide variety of medicinal applications . They are used as:

Synthesis Strategies

Recent strategies for the synthesis of 1H- and 2H-indazoles, including 4-Chloro-6-fluoro-1H-indazole, have been published over the last five years . The strategies include:

HIV Protease Inhibitors

Compounds containing an indazole fragment have been investigated and applied in producing HIV protease inhibitors . These inhibitors can prevent the virus from replicating in the body.

Serotonin Receptor Antagonists

Indazole derivatives are used in the development of serotonin receptor antagonists . These drugs can block the action of serotonin, a neurotransmitter, and are used in the treatment of various psychiatric disorders.

Aldol Reductase Inhibitors

Indazole derivatives are used in the synthesis of aldol reductase inhibitors . These inhibitors can prevent the action of aldol reductase, an enzyme involved in the metabolism of glucose, and are used in the treatment of complications of diabetes.

Acetylcholinesterase Inhibitors

Indazole derivatives are used in the development of acetylcholinesterase inhibitors . These inhibitors can prevent the breakdown of acetylcholine, a neurotransmitter, and are used in the treatment of Alzheimer’s disease.

OLEDs and OPVs Applications

4-Fluoro-1H-indazole, a compound similar to 4-Chloro-6-fluoro-1H-indazole, is used for the synthesis of semiconducting molecules and polymers in the application of Organic Light Emitting Diodes (OLEDs) and Organic Photovoltaics (OPVs) .

Mechanism of Action

Target of Action

4-Chloro-6-fluoro-1H-indazole is a type of indazole-containing heterocyclic compound . Indazole compounds have been found to have a wide variety of medicinal applications, including acting as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory diseases . They also have potential roles in the inhibition, regulation, and/or modulation of CHK1 and CHK2 kinases and of the cell volume-regulated human kinase h-sgk .

Mode of Action

It is known that indazole compounds interact with their targets, such as phosphoinositide 3-kinase δ and chk1 and chk2 kinases, leading to changes in cellular processes .

Biochemical Pathways

The biochemical pathways affected by 4-Chloro-6-fluoro-1H-indazole are likely to be those involving its primary targets. For instance, the inhibition of phosphoinositide 3-kinase δ can affect pathways related to cell growth and survival . Similarly, the modulation of CHK1 and CHK2 kinases can influence cell cycle regulation and DNA damage response pathways .

Pharmacokinetics

It has been suggested that the compound has high gastrointestinal absorption and is bbb permeant . Its lipophilicity (Log Po/w) is estimated to be around 1.28 .

Result of Action

The molecular and cellular effects of 4-Chloro-6-fluoro-1H-indazole’s action would depend on its specific targets and the pathways they are involved in. For example, if the compound inhibits phosphoinositide 3-kinase δ, it could lead to reduced cell growth and survival . If it modulates CHK1 and CHK2 kinases, it could affect cell cycle progression and the cellular response to DNA damage .

properties

IUPAC Name

4-chloro-6-fluoro-1H-indazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H4ClFN2/c8-6-1-4(9)2-7-5(6)3-10-11-7/h1-3H,(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CIAYVQROVAHGDM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C=C(C2=C1NN=C2)Cl)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H4ClFN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40646406
Record name 4-Chloro-6-fluoro-1H-indazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40646406
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

170.57 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

885520-32-1
Record name 4-Chloro-6-fluoro-1H-indazole
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=885520-32-1
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-Chloro-6-fluoro-1H-indazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40646406
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-Chloro-6-fluoro-1H-indazole
Reactant of Route 2
Reactant of Route 2
4-Chloro-6-fluoro-1H-indazole
Reactant of Route 3
4-Chloro-6-fluoro-1H-indazole
Reactant of Route 4
Reactant of Route 4
4-Chloro-6-fluoro-1H-indazole
Reactant of Route 5
4-Chloro-6-fluoro-1H-indazole
Reactant of Route 6
Reactant of Route 6
4-Chloro-6-fluoro-1H-indazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.